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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B3150577 Get Quote

An In-depth Technical Guide to N-Chloroacetyl-DL-alanine

N-Chloroacetyl-DL-alanine is a derivative of the amino acid alanine, serving as a crucial

building block in synthetic organic chemistry.[1][2] Its utility is most pronounced in the field of

peptide synthesis, where the chloroacetyl group acts as a protecting group for the amino

functional group, allowing for controlled and specific chemical reactions.[3] This technical guide

provides a comprehensive overview of the chemical properties, synthesis, and applications of

N-Chloroacetyl-DL-alanine, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Properties
N-Chloroacetyl-DL-alanine is a white, crystalline solid at room temperature.[4] It is primarily

utilized in laboratory settings for research and development purposes.[5]
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Property Value Reference(s)

CAS Number 1190-32-5 [1][4]

Molecular Formula C₅H₈ClNO₃ [1][4][5]

Molecular Weight 165.57 g/mol [1][4][5]

Appearance
White to almost white powder

to crystal
[6]

Melting Point 124.0 to 127.0 °C [6]

Boiling Point 401.5 ± 30.0 °C (Predicted) [7]

Density 1.341 ± 0.06 g/cm³ (Predicted) [7]

pKa 3.26 ± 0.10 (Predicted) [7]

Purity >98.0% [8]

Solubility in Water Almost transparent

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

Synthesis and Experimental Protocols
The synthesis of N-Chloroacetyl-DL-alanine typically involves the reaction of DL-alanine with

chloroacetyl chloride. The following is a representative experimental protocol adapted from the

synthesis of a similar compound, N-Chloroacetyl alanine ethyl ester.[9]

Objective: To synthesize N-Chloroacetyl-DL-alanine.

Materials:

DL-alanine

Chloroacetyl chloride

A suitable solvent (e.g., dichloroethane)
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A base (e.g., 50% aqueous sodium hydroxide)

Saturated salt solution

Magnesium sulfate

Procedure:

A solution of chloroacetyl chloride (1.0 equivalent) in dichloroethane is prepared.

In a separate reaction vessel, DL-alanine (1.0 equivalent) is mixed with dichloroethane and a

base such as 50% aqueous sodium hydroxide (2.0 equivalents). The mixture is stirred

rapidly and cooled to 0-5°C.

The chloroacetyl chloride solution is added dropwise to the rapidly stirred DL-alanine mixture

while maintaining the temperature between 0-5°C.[9]

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and is left to stand for several hours to ensure the reaction goes to completion.[9]

The product is then isolated by washing the mixture with a saturated salt solution.

The organic layer is separated and dried over magnesium sulfate.[9]

The solvent is evaporated to yield the crude product.

The resulting solid can be further purified by recrystallization.

The final product's identity can be confirmed through analytical techniques such as Nuclear

Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.[9] Spectral data for N-
Chloroacetyl-DL-alanine is available in public databases.[10]

Key Applications and Logical Workflows
N-Chloroacetyl-DL-alanine's primary application is as an intermediate in the synthesis of

peptides and other modified amino acids, which are fundamental for the development of new

pharmaceutical compounds.[3] The chloroacetyl group provides a reactive site for selective

chemical modifications.[3]
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Below are diagrams illustrating the synthesis workflow and its general application in peptide

chemistry.
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Caption: Workflow for the synthesis of N-Chloroacetyl-DL-alanine.
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Caption: Role of N-Chloroacetyl-DL-alanine in peptide synthesis.

Safety and Handling
For laboratory use, N-Chloroacetyl-DL-alanine must be handled by qualified individuals.[5]

Standard safety precautions should be followed.

Personal Protective Equipment: Wear protective gloves, eye protection, and face protection.

Handling: Wash skin thoroughly after handling. Avoid creating dust and ensure adequate

ventilation.[11][12]

First Aid (Eyes): In case of eye contact, rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do so. Continue rinsing. If eye irritation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3150577?utm_src=pdf-body
https://www.benchchem.com/product/b3150577?utm_src=pdf-body-img
https://www.benchchem.com/product/b3150577?utm_src=pdf-body
https://www.benchchem.com/product/b3150577?utm_src=pdf-body
https://aboundchem.com/products/1190-32-5-ab022950
https://www.fishersci.com/store/msds?partNumber=AAL1181103&productDescription=N-ACETYL-L-ALANINE+96%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3150577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


persists, seek medical advice.

First Aid (Skin): If on skin, wash with plenty of soap and water. If skin irritation occurs, get

medical advice.

Storage: Store in a dry, cool, and well-ventilated place with the container tightly closed.[12]

[13]

This compound is classified as an irritant, and appropriate measures should be taken to avoid

direct contact.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Chloroacetyl-DL-alanine chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-chemical-properties
https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-chemical-properties
https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-chemical-properties
https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3150577?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3150577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

